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Compound of Interest

Compound Name: UDP-β-D-Glucose (sodium salt)

CAS No.: 7333-33-7

Cat. No.: B593786

Get Quote

Technical Monograph: UDP-β-D-Glucose Sodium
Salt
From Structural Dynamics to Therapeutic Targeting
Executive Summary
This technical guide provides a comprehensive analysis of UDP-β-D-Glucose (sodium salt), a
nucleotide sugar analogue and potent purinergic receptor agonist. While the endogenous

metabolic substrate is predominantly the α-anomer (UDP-α-D-Glucose), the β-anomer

discussed here serves as a critical pharmacological tool for interrogating the P2Y14 receptor

axis and investigating nucleotide sugar signaling independent of classical glycosyltransferase

metabolism. This guide covers physicochemical stability, P2Y14 signal transduction, and

validated experimental protocols for researchers in immunology and drug discovery.
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The sodium salt formulation of UDP-β-D-Glucose is engineered for solubility and stability in

aqueous buffers, overcoming the rapid hydrolysis inherent to the free acid forms of nucleotide

sugars.

1.1 Chemical Identity[1][2]
IUPAC Name: Uridine 5'-(trihydrogen diphosphate), P'-β-D-glucopyranosyl ester, disodium

salt.

Molecular Formula:

[1][2]

Stereochemistry: The critical distinction lies in the anomeric carbon (C1) of the glucose

moiety. In the β-anomer, the glycosidic linkage to the diphosphate is in the equatorial position

(relative to the pyranose ring), unlike the axial orientation found in the metabolic substrate

UDP-α-D-Glucose.

1.2 Stability & Handling (The Sodium Salt Advantage)
The sodium salt form neutralizes the acidity of the pyrophosphate bridge, preventing acid-

catalyzed hydrolysis of the glycosidic bond.
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Parameter Specification Causality/Rationale

Solubility
>10 mg/mL in PBS (pH 7.[1]

[2]2)

Ionic interactions of

with phosphate groups

enhance hydration shell

formation.

Hygroscopicity High

The salt readily absorbs

atmospheric water; strict

anhydrous storage is required

to prevent hydrolysis.

pH Stability Optimal: 7.0 – 8.5

Acidic pH (<6.0) promotes

protonation of the phosphate

oxygen, making it a better

leaving group and cleaving the

sugar.

Storage -20°C (Desiccated)

Prevents spontaneous

degradation. Solutions should

be aliquoted to avoid freeze-

thaw cycles.

Pharmacological Function: The P2Y14 Receptor Axis
While UDP-α-D-Glucose is the canonical donor for glycosyltransferases (Leloir pathway), UDP-

β-D-Glucose is a high-affinity agonist for the P2Y14 receptor (GPR105), a G-protein coupled

receptor (GPCR) expressed on neutrophils, glial cells, and epithelial cells.

2.1 Mechanism of Action
P2Y14 is uniquely coupled to the

subfamily of G-proteins. Binding of UDP-β-D-Glucose triggers a cascade distinct from the

-coupled P2Y receptors (e.g., P2Y2).

Ligand Binding: UDP-β-D-Glucose binds the transmembrane pocket of P2Y14.
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G-Protein Dissociation:

heterotrimer dissociates;

inhibits Adenylyl Cyclase (AC).

Downstream Effectors:

cAMP Inhibition: Reduced cAMP levels lower PKA activity.

MAPK Activation: The

subunits activate ERK1/2, driving chemotaxis and cytokine release (e.g., IL-8).

Calcium Mobilization: In specific immune subsets (e.g., neutrophils), P2Y14 activation

induces intracellular

release, promoting migration.

2.2 Visualization: P2Y14 Signaling Cascade
The following diagram illustrates the signal transduction pathway activated by UDP-β-D-

Glucose.
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Figure 1: P2Y14 Signal Transduction.[3] UDP-β-D-Glucose activates Gi-coupled pathways,

inhibiting cAMP and driving immune cell migration via ERK1/2.
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3.1 Reconstitution and Storage Protocol
Objective: Prepare a stable stock solution of UDP-β-D-Glucose sodium salt for cell-based

assays.

Equilibration: Allow the lyophilized vial to reach room temperature (20-25°C) before opening.

Rationale: Opening a cold vial causes condensation, introducing moisture that degrades the

pyrophosphate bond.

Solvent Selection: Dissolve to 10 mM in sterile, nuclease-free water or PBS (pH 7.4). Avoid

Tris buffers if downstream assays are sensitive to primary amines.

Aliquoting: Immediately dispense into single-use aliquots (e.g., 20 µL) in low-binding tubes.

Freezing: Snap-freeze in liquid nitrogen and store at -80°C. Note: Stability is >6 months at

-80°C, but <24 hours at 4°C.

3.2 Coupled Enzymatic Assay (UDP-Glo™ Method)
While UDP-β-D-Glucose is primarily a receptor agonist, researchers often compare it against

the α-anomer in glycosyltransferase (GT) assays to determine stereospecificity. The following

protocol utilizes a luciferase-coupled detection system to measure UDP release.

Principle: GT transfers glucose to an acceptor ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

UDP is released

UDP converted to ATP

Luciferase generates light.[4][5]

Workflow:

Reaction Setup:

Mix Purified GT (10-50 ng) + Acceptor Substrate + UDP-β-D-Glucose (Donor) in GT Buffer

(20 mM HEPES pH 7.5, 5 mM

).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/265843024_Detection_of_Glycosyltransferase_activities_with_homogenous_bioluminescent_UDP_detection_assay
https://www.ncbi.nlm.nih.gov/books/NBK593908/figure/g62-assayeogt.F1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control: Run a parallel reaction with UDP-α-D-Glucose (Positive Control).

Incubation: Incubate at 37°C for 30–60 minutes.

Detection:

Add UDP-Detection Reagent (1:1 ratio to reaction volume).[6]

This reagent contains UDP-converting enzyme and Luciferase/Luciferin.[5]

Measurement: Incubate 60 minutes at Room Temp. Read luminescence (RLU) on a plate

reader.

Interpretation: High RLU indicates the enzyme accepts the β-anomer; low RLU (background)

indicates strict specificity for the α-anomer.

Therapeutic Frontiers
The structural stability and signaling potency of UDP-β-D-Glucose sodium salt drive its utility in

two key therapeutic areas:

Immuno-Modulation (Asthma & Inflammation): P2Y14 is highly expressed in airway epithelial

cells. Agonism by UDP-Glucose (released during cell damage) triggers IL-8 release and

neutrophil recruitment. Antagonists modeled on the UDP-glucose scaffold are currently in

development to block this "danger signal" in severe asthma.

Metabolic Engineering: Understanding the stereochemical tolerance of glycosyltransferases

(using β vs α variants) allows for the engineering of enzymes capable of synthesizing novel

proteoglycans or "unnatural" sugar linkages for drug delivery vectors.

References
Lazarowski, E. R., & Harden, T. K. (2015). UDP-sugars as extracellular signaling molecules:

Cellular and physiologic consequences of P2Y14 receptor activation. Molecular

Pharmacology. Retrieved from [Link]

PubChem. (n.d.).[7] Uridine Diphosphate Glucose - Compound Summary. National Library of

Medicine.[8] Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.promega.com/products/cell-signaling/signaling-pathway-assays/udp-glo-glycosyltransferase-assay/
https://www.ncbi.nlm.nih.gov/books/NBK593908/figure/g62-assayeogt.F1/
https://molpharm.aspetjournals.org/content/88/1/151
https://pubchem.ncbi.nlm.nih.gov/compound/Udp-Glucose
https://m.youtube.com/watch?v=g16JbgN7Xtk
https://pubchem.ncbi.nlm.nih.gov/compound/Uridine-diphosphate-glucose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ko, H., et al. (2009). Molecular recognition in the P2Y14 receptor: Probing the structurally

permissive terminal sugar moiety of uridine-5'-diphosphoglucose. Bioorganic & Medicinal

Chemistry. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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